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Compound of Interest

Compound Name: DHFR-IN-19

CAS No.: 41927-06-4

Cat. No.: B2499401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

pertinent to the exploration of novel antifolate compounds. It is designed to serve as a core

resource for researchers, scientists, and professionals engaged in the field of drug

development, offering detailed experimental protocols, quantitative data summaries, and visual

representations of key biological pathways and experimental workflows.

Introduction to Antifolates and Their Mechanism of
Action
Antifolates are a class of antimetabolite drugs that interfere with the metabolic pathways of folic

acid (vitamin B9).[1][2] Folic acid is essential for the synthesis of nucleotides, the building

blocks of DNA and RNA, and for the methylation of various molecules crucial for cellular

function.[3][4] By inhibiting key enzymes in the folate pathway, antifolates disrupt DNA

synthesis and repair, leading to cell cycle arrest and apoptosis, particularly in rapidly dividing

cells such as cancer cells.[1][5]
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The primary targets of antifolate drugs are dihydrofolate reductase (DHFR) and thymidylate

synthase (TYMS).[1][5] DHFR is responsible for reducing dihydrofolate (DHF) to

tetrahydrofolate (THF), the active form of folate.[6][7] TYMS catalyzes the conversion of

deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), a crucial

step in the de novo synthesis of thymidine.[5] Novel antifolates are being developed to

overcome mechanisms of resistance to existing drugs and to improve selectivity for tumor cells.

[8][9]

Key Signaling Pathways
To understand the action of antifolates, it is crucial to visualize the metabolic pathways they

disrupt. The following diagrams, generated using Graphviz, illustrate the folate metabolic

pathway and the mechanism of action of antifolate drugs.

Folate Metabolic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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